![molecular formula C24H17BrN4O2 B2982290 2-(3-bromophenyl)-4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]phthalazin-1(2H)-one CAS No. 1291832-56-8](/img/structure/B2982290.png)
2-(3-bromophenyl)-4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]phthalazin-1(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(3-bromophenyl)-4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]phthalazin-1(2H)-one is a useful research compound. Its molecular formula is C24H17BrN4O2 and its molecular weight is 473.33. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activities
The compound , due to its complex structure, likely falls within a broader category of phthalazine derivatives, which are explored for various scientific applications, including the synthesis of compounds with potential biological activities. For example, phthalazine derivatives have been synthesized and evaluated for anti-inflammatory properties, showing activity comparable to indomethacin in certain compounds (Mosaad S M abd Alla et al., 2010). Similarly, antimicrobial activities have been reported for condensed phthalazin-1(2H)-one derivatives, indicating a broad spectrum of potential biological applications (M. El-hashash et al., 2012).
Molecular Design and Receptor Antagonism
In the context of molecular design, the phthalazin-1(2H)-one scaffold has been identified as a core skeleton for the design of potent and selective human A3 adenosine receptor antagonists. This indicates its utility in the development of new therapeutic agents, where specific receptor targeting is essential (Daniela Poli et al., 2011).
Material Science Applications
Beyond biomedical applications, phthalazine derivatives have found use in material sciences, such as the development of copoly(1,3,4-oxadiazole-ether)s containing phthalide groups. These materials exhibit high thermal stability and have potential applications in electronics and polymer industries due to their electrical insulating properties (C. Hamciuc et al., 2008).
Antimicrobial and Antiviral Activities
The search for new antimicrobial and antiviral agents has also benefited from the study of phthalazine derivatives. These compounds have been evaluated for their activity against various bacteria, fungi, and viruses, showing promising results in certain cases. This suggests the potential for developing new treatments for infectious diseases (A. M. Sridhara et al., 2010).
Properties
IUPAC Name |
2-(3-bromophenyl)-4-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]phthalazin-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H17BrN4O2/c1-14-10-11-16(12-15(14)2)22-26-23(31-28-22)21-19-8-3-4-9-20(19)24(30)29(27-21)18-7-5-6-17(25)13-18/h3-13H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
URSKWWCJXRNMDS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=NOC(=N2)C3=NN(C(=O)C4=CC=CC=C43)C5=CC(=CC=C5)Br)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H17BrN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
473.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.